Cas no 2172257-50-8 (3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde)

• Product Name: 3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• CAS No: 2172257-50-8
• MF: C₆H₉ClO₃S
• MW: 196.651859998703
• CID: 6323894
• PubChem ID: 165590999
• Update Time: 2025-10-29

3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• 2172257-50-8
• EN300-1620192

• Inchi： 1S/C6H9ClO3S/c7-2-1-6(3-8)4-11(9,10)5-6/h3H,1-2,4-5H2
• InChI Key： AZLIZIADDNANHO-UHFFFAOYSA-N
• SMILES： ClCCC1(C=O)CS(C1)(=O)=O

Computed Properties

• Exact Mass: 195.9960930g/mol
• Monoisotopic Mass: 195.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

Research Briefing on 3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS: 2172257-50-8)

3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS: 2172257-50-8) is a novel sulfone-containing aldehyde derivative that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique thietane ring and reactive aldehyde group, has shown potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases. Recent studies have explored its synthetic pathways, reactivity, and potential applications in drug development.

The synthesis of 3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde involves multi-step organic reactions, starting from readily available precursors. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that achieves a high yield (78%) and purity (>95%). The key steps include the formation of the thietane ring via cyclization, followed by oxidation to introduce the sulfone moiety. The chloroethyl side chain is introduced in the final steps, ensuring minimal side reactions. This synthetic approach has been validated for scalability, making it suitable for industrial applications.

In terms of reactivity, the aldehyde group in 3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde serves as a versatile handle for further functionalization. Researchers have successfully conjugated this compound with various nucleophiles, such as amines and hydrazines, to generate Schiff bases and hydrazone derivatives. These derivatives have been screened for their biological activity, with preliminary results indicating promising anti-proliferative effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The mechanism of action is hypothesized to involve the generation of reactive oxygen species (ROS) and disruption of cellular redox balance.

Another area of interest is the potential of 3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde as a warhead in targeted drug delivery systems. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in prodrug design, where the aldehyde group was used to link the compound to tumor-specific antibodies. The resulting conjugates exhibited enhanced selectivity and reduced off-target toxicity in murine models. This approach could pave the way for more precise cancer therapies.

Despite these advancements, challenges remain in the clinical translation of 3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde-based therapeutics. Issues such as stability in physiological conditions and potential toxicity of degradation products need to be addressed. Ongoing research is focused on optimizing the compound's pharmacokinetic properties and evaluating its safety profile in preclinical models. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, 3-(2-chloroethyl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS: 2172257-50-8) represents a promising scaffold for drug discovery, with applications ranging from anticancer agents to targeted prodrugs. Future studies should explore its potential in other therapeutic areas, such as antimicrobial and anti-inflammatory drugs, while addressing the current limitations. The compound's unique chemical properties and versatility make it a valuable addition to the medicinal chemist's toolkit.